Cas no 2137988-62-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)-
• CAS No: 2137988-62-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5300089
• Update Time: 2025-05-20

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)-

• Inchi： 1S/C9H13N3O2/c1-5-2-3-6(4-5)7-8(9(13)14)11-12-10-7/h5-6H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： VZVGNLAIHAGTAK-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C2CCC(C)C2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)-

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)-

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)- is a versatile compound with the CAS number 2137988-62-4. This compound belongs to the class of triazole carboxylic acids, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agricultural chemicals, and material sciences. The structure of this compound features a triazole ring fused with a carboxylic acid group and a 3-methylcyclopentyl substituent, making it a unique molecule with potential for further functionalization and optimization.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)- typically involves multi-step organic reactions, including click chemistry and ring-closing metathesis. Recent advancements in these methodologies have enabled the efficient preparation of such complex structures. The incorporation of the triazole ring is particularly advantageous due to its ability to act as a scaffold for various bioactive molecules. For instance, triazoles are known for their stability under physiological conditions and their ability to form hydrogen bonds, which are crucial for drug design.

One of the most promising applications of this compound lies in its potential as a lead compound in drug discovery. The carboxylic acid group can be readily modified to introduce various functional groups, enabling the creation of libraries of compounds for high-throughput screening. Recent studies have demonstrated that analogs of this compound exhibit potent activity against several therapeutic targets, including kinases, proteases, and receptor proteins. These findings highlight the importance of further exploring the biological profile of this compound.

In addition to its pharmaceutical applications, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)- has shown potential in the development of advanced materials. The triazole moiety is known to facilitate the formation of supramolecular assemblies through non-covalent interactions such as π–π stacking and hydrogen bonding. This property makes it a candidate for use in self-healing polymers and stimuli-responsive materials. Recent research has focused on optimizing the mechanical properties of such materials by incorporating triazole-containing monomers into polymer networks.

The presence of the 3-methylcyclopentyl group adds another layer of complexity to this compound's structure. This substituent not only increases the molecule's lipophilicity but also provides steric hindrance, which can influence its bioavailability and pharmacokinetic properties. Studies on related compounds have shown that such modifications can significantly enhance drug delivery efficiency by improving solubility and permeability.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes such as enzymatic catalysis and microwave-assisted synthesis are being employed to streamline the production of triazole derivatives like this one.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methylcyclopentyl)- (CAS No: 2137988-62-4) is a multifaceted compound with immense potential across various fields. Its unique structure allows for extensive chemical modification, making it a valuable building block in modern organic synthesis. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.